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Compound of Interest

Compound Name: 2,6-Bis(bromomethyl)pyridine

Cat. No.: B1268884

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,6-Bis(bromomethyl)pyridine, a
versatile bifunctional reagent crucial in synthetic organic chemistry and medicinal chemistry. Its
unique structure, featuring a pyridine ring flanked by two bromomethyl groups, allows for a wide
range of chemical transformations, making it a valuable building block for the synthesis of
complex molecules and novel therapeutic agents.

Core Compound Properties

2,6-Bis(bromomethyl)pyridine, also known as a,a’-Dibromo-2,6-lutidine, is a white solid at
room temperature.[1] Its fundamental properties are summarized in the table below, providing a
quick reference for researchers.
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Property Value Source

CAS Number 7703-74-4 [11[2][3][4]
Molecular Formula C7H7Br2N [1112][3][4]
Molecular Weight 264.95 g/mol [1112]131[4]

White to almost white powder
Appearance ) ] [1]
or crystalline solid

Melting Point 85-89 °C [11[3]114]
Purity >98% [415]
N Soluble in various organic
Solubility
solvents
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SMILES String BrCclcccc(CBr)nl

Synthesis and Experimental Protocols

The primary synthetic route to 2,6-Bis(bromomethyl)pyridine involves the bromination of 2,6-
bis(hydroxymethyl)pyridine (also known as pyridine-2,6-dimethanol). Several variations of this
protocol exist, with the most common methods utilizing hydrobromic acid.

Experimental Protocol: Synthesis from 2,6-
Bis(hydroxymethyl)pyridine

This protocol is a compilation of commonly cited methods for the synthesis of 2,6-
Bis(bromomethyl)pyridine.

Materials:
¢ 2,6-Bis(hydroxymethyl)pyridine

e Hydrobromic acid (48% or 60% aqueous solution)[2][6]
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Dichloromethane (CH2Clz2)

Saturated sodium bicarbonate (NaHCO3) or potassium carbonate (K2CO3) solution[2][6]
Anhydrous sodium sulfate (Na2S0a)

Ethyl acetate (EtOAC)

Hexanes

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, slowly add
hydrobromic acid (e.g., 15 mL of 60% HBr) to 2,6-bis(hydroxymethyl)pyridine (e.g., 2 g, 14
mmol).[2]

Heating: Heat the reaction mixture to 125 °C and maintain this temperature for 6 hours.[2][6]

Cooling and Dissolution: After the reaction is complete, cool the mixture to room
temperature. Dissolve the resulting residue in water (e.g., 50 mL).[2][6]

Neutralization: Carefully add a saturated solution of sodium bicarbonate or potassium
carbonate dropwise to the aqueous solution until the pH reaches 8.[2][6]

Extraction: Extract the aqueous layer with dichloromethane (e.g., 4 x 50 mL).[2][6]

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.
[2][6] Remove the solvent by rotary evaporation.[2]

Purification: Purify the crude product by flash column chromatography using a gradient of
ethyl acetate in hexanes (e.g., 1:9 to 1:4) to yield 2,6-bis(bromomethyl)pyridine as a white
solid.[2]

Characterization: The structure and purity of the final product can be confirmed by *H NMR, 13C

NMR, and mass spectrometry.[2][7]

Applications in Research and Drug Development
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The reactivity of the two bromomethyl groups makes 2,6-Bis(bromomethyl)pyridine a
versatile precursor for a wide array of chemical structures. Its applications span various fields,
from materials science to the synthesis of biologically active compounds.

Key Application Areas:

o Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various
pharmaceutical agents, including those targeting neurological disorders.[1]

e Polymer Chemistry: This compound is utilized in the development of specialty polymers,
contributing to enhanced thermal stability and chemical resistance in high-performance
materials.[1]

¢ Organic Synthesis: Researchers employ it as a building block for creating complex
molecules and in cross-coupling reactions.[1] Its ability to form macrocycles is a notable
feature.[8]

o Material Science: It is explored for developing new coatings and adhesives with improved
durability and adhesion properties.[1]

e Ligand Synthesis: The pyridine nitrogen and the two reactive arms allow for the synthesis of
various ligands for coordination chemistry.

The synthetic utility of 2,6-Bis(bromomethyl)pyridine is highlighted in its ability to undergo
sequential or double nucleophilic substitution reactions, allowing for the construction of diverse
molecular architectures.

Caption: Synthetic pathways utilizing 2,6-Bis(bromomethyl)pyridine.

Safety and Handling

2,6-Bis(bromomethyl)pyridine is a hazardous substance and requires careful handling in a
laboratory setting.

GHS Hazard Classification:

» Acute toxicity, oral (Category 4): Harmful if swallowed.[9][10]
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» Skin corrosion/irritation (Category 2): Causes skin irritation.[9][10]
e Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[9][10]

» Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.
[9][10]

Recommended Safety Precautions:

» Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[11]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[10][12]
o Skin Protection: Wear protective gloves and a lab coat.[10][11][12]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[11]

» Handling: Avoid contact with skin, eyes, and clothing.[11] Wash hands thoroughly after
handling.[11][12] Do not eat, drink, or smoke when using this product.[11][12]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]
» Disposal: Dispose of contents and container to an approved waste disposal plant.[11][12]

The logical workflow for handling and utilizing this compound in a research setting is depicted
below.
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Caption: A typical laboratory workflow for 2,6-Bis(bromomethyl)pyridine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1268884?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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